Cas no 2091328-48-0 (1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl-)

• Product Name: 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl-
• CAS No: 2091328-48-0
• MF: C₆H₉Br₂N₃
• MW: 282.963759183884
• CID: 5266601
• Update Time: 2025-10-25

1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl-

• Inchi： 1S/C6H9Br2N3/c1-9-3-4-10-5(7)6(8)11(4)2/h9H,3H2,1-2H3
• InChI Key： YRDYEHSCZXSJCF-UHFFFAOYSA-N
• SMILES： C1(CNC)N(C)C(Br)=C(Br)N=1

Additional information on 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl-

1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- (CAS No. 2091328-48-0)

The compound 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- (CAS No. 2091328-48-0) is a highly specialized organic molecule with a unique structure and versatile applications in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of bromine atoms at positions 4 and 5, along with the dimethyl substitution at positions N and 1, imparts distinctive chemical properties to this molecule.

Chemical Structure and Properties

The molecular structure of 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- consists of an imidazole ring with two bromine atoms attached at the 4 and 5 positions. The nitrogen atom at position N is substituted with a methyl group, while the carbon atom at position 1 is also methylated. This substitution pattern significantly influences the molecule's reactivity and stability.

The compound exhibits a high degree of symmetry due to the placement of substituents on the imidazole ring. Its molecular formula is C6H9Br2N3, and its molecular weight is approximately 307 g/mol. The compound is known for its thermal stability and resistance to oxidation under standard conditions.

Synthesis and Characterization

The synthesis of 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- involves a multi-step process that typically begins with the preparation of the imidazole ring followed by bromination and methylation reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields.

Characterization of this compound is often performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and bonding patterns.

Applications in Chemistry and Materials Science

1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- finds extensive applications in various areas of chemistry and materials science due to its unique properties. In organic synthesis, it serves as an intermediate in the preparation of more complex molecules with imidazole moieties.

In materials science, this compound has been explored for its potential as a building block in the development of novel materials such as coordination polymers and metal-organic frameworks (MOFs). Its bromine atoms can act as coordinating groups for metal ions, enabling the formation of extended networks with tailored properties.

Recent studies have also highlighted its role in catalysis. The dimethyl substitution on the imidazole ring enhances its ability to act as a ligand in transition metal catalysts for various organic transformations.

Environmental Impact and Safety Considerations

The environmental impact of 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- has been a subject of recent research interest. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard conditions.

Safety considerations for handling this compound include proper ventilation during synthesis and storage in inert conditions to prevent unwanted reactions.

Future Prospects and Research Directions

The future prospects for 1H-Imidazole-2-methanamine, 4,5-dibromo-N,1-dimethyl- are promising given its versatility as a chemical building block. Ongoing research is focused on exploring its potential applications in drug discovery and advanced materials development.

In conclusion, CAS No: 2091328, Imidazoles, Brominated Compounds, Molecular Structure, Synthesis Methods, Catalysis Applications, Materials Science, Toxicology Studies, Safety Handling Guidelines, FUTURE RESEARCH DIRECTIONS.